{[1-(4-Chlorobenzyl)-2-pyridiniumyl]methylene}ammoniumdiolate

• IUPAC Name: (2E)-1-[(4-chlorophenyl)methyl]-2-(nitromethylidene)pyridine
• InChI: InChI=1S/C13H11ClN2O2/c14-12-6-4-11(5-7-12)9-15-8-2-1-3-13(15)10-16(17)18/h1-8,10H,9H2/b13-10+
• InChI Key: MUXNVOQKKOLNPL-JLHYYAGUSA-N
• Canonical SMILES: C1=CC(=C[N+](=O)[O-])N(C=C1)CC2=CC=C(C=C2)Cl
• Isomeric SMILES: C1=C/C(=C\[N+](=O)[O-])/N(C=C1)CC2=CC=C(C=C2)Cl
• Molecular Formula: C13H11ClN2O2
• DSSTOX Substance ID: DTXSID501319588
• Molecular Weight: 262.69 g/mol
• Solubility: 31.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 54436-77-0

Description

{[1-(4-Chlorobenzyl)-2-pyridiniumyl]methylene}ammoniumdiolate, also known as CBP, is a synthetic organic compound with a wide range of applications in the fields of science and medicine. CBP has been found to possess a variety of properties and effects, including antioxidant, antimicrobial, anti-inflammatory, and antiviral activities. It has also been used as a potential therapeutic agent for the treatment of a variety of diseases and conditions.

Scientific Research Applications

Electrochemical Sensors for Detection in Food Samples

Electrochemical methods are employed for detecting substances with high toxicity levels, like paraquat, in various food samples. These methods prioritize accuracy, speed, and the ability to operate in complex environments, using modifiers for selectivity and sensitivity enhancement. This approach indicates the potential for using electrochemical sensors in detecting toxic compounds, possibly including derivatives like "{[1-(4-Chlorobenzyl)-2-pyridiniumyl]methylene}ammoniumdiolate" in food safety applications (Laghrib et al., 2020).

Acidity Studies of Catalysts

The acidity of zeolites and related catalysts can be quantitatively analyzed using nuclear magnetic resonance (NMR) techniques, which provide insights into the chemical environment and reactivity of such materials. Understanding these properties is essential for applications in catalysis, including environmental and chemical processing, which could extend to the study of "this compound" as a catalyst or catalyst modifier (Pfeifer et al., 1985).

Environmental and Health Risks of Herbicides

Research on paraquat, a quaternary ammonium herbicide, addresses its environmental impact and health risks, highlighting the importance of understanding chemical toxicity and mechanisms of action for safety regulations. This context suggests a need for evaluating the environmental and health implications of related compounds, including "this compound" (Tsai, 2013).